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Compound of Interest

Compound Name: Melissic acid

Cat. No.: B146214 Get Quote

The proper management and disposal of laboratory chemicals are paramount to ensuring

personnel safety and environmental protection. This document provides detailed, step-by-step

guidance for the safe handling and disposal of melissic acid (also known as triacontanoic

acid), tailored for researchers, scientists, and drug development professionals. Adherence to

these procedures is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

Understanding Melissic Acid and Its Hazards
Melissic acid is a very long-chain saturated fatty acid, appearing as a white, waxy solid at

room temperature.[1][2] It is insoluble in water but soluble in organic solvents like chloroform.[2]

[3] While not classified as an acutely toxic or "P-list" chemical, it is identified as a substance

that can cause skin irritation and serious eye irritation.[4][5] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this chemical.
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Property Value

CAS Number 506-50-3[3][4][6]

Molecular Formula C₃₀H₆₀O₂[3][5][6]

Physical State Solid, powder, crystalline[2][3][5]

Primary Hazards Skin Irritation 2, Eye Irritation 2A[4]

Solubility Insoluble in water; Soluble in chloroform[2][3]

Environmental Hazard
Water hazard class 1 (Self-assessment): slightly

hazardous for water[4]

Core Principles of Chemical Waste Management
Before initiating any procedure, it is critical to have a disposal plan.[7] The management of

chemical waste follows a strategic hierarchy designed to maximize safety and minimize

environmental impact.

Waste Minimization: Reduce waste generation by ordering the smallest necessary quantities

of chemicals, keeping an accurate inventory, and reducing the scale of experiments where

possible.[8]

Segregation: Never mix incompatible waste streams.[7][9] For instance, halogenated and

non-halogenated solvent wastes should be collected in separate containers.[7]

Containment: Use only approved, chemically compatible containers for waste collection.[10]

[11] Containers must be kept securely closed except when adding waste and must be free

from damage.[7][8][9][11]

Labeling: All waste containers must be clearly and accurately labeled with a hazardous

waste tag as soon as accumulation begins.[8][9][10]

Storage: Store waste in a designated Satellite Accumulation Area (SAA) at or near the point

of generation.[8][11] The SAA should be away from heat sources and high-traffic areas.[10]
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The following protocol outlines the specific steps for disposing of melissic acid waste. This

procedure should only be carried out by trained personnel who understand the hazards

involved.[12]

Step 1: Don Personal Protective Equipment (PPE) Before handling melissic acid in any form,

wear standard laboratory PPE, including:

Safety goggles (a face shield is recommended in addition to goggles when handling larger

quantities).[13]

Chemical-resistant gloves.

A lab coat.

Step 2: Characterize and Segregate the Waste Identify the form of the melissic acid waste to

ensure proper segregation.

Pure Solid Melissic Acid: Collect unused or waste melissic acid powder in a designated,

properly labeled container for non-hazardous or solid chemical waste, depending on

institutional guidelines.

Melissic Acid Solutions: If dissolved in a solvent, the entire solution must be treated as

hazardous waste.

Halogenated Solvents (e.g., chloroform): Collect in a container designated for

"Halogenated Organic Waste."

Non-Halogenated Solvents (e.g., ethanol): Collect in a container designated for "Non-

Halogenated Organic Waste."

Contaminated Materials: Items such as gloves, weigh boats, or absorbent pads

contaminated with melissic acid should be collected in a container for solid chemical waste.

Step 3: Container Management and Labeling

Use a container that is compatible with the waste being collected. Plastic is often preferred

for general waste.[8]
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Affix a hazardous waste tag provided by your institution's Environmental Health and Safety

(EHS) department as soon as the first drop of waste is added.[9]

The label must clearly identify the contents, including the full chemical name ("Melissic
Acid" or "Triacontanoic Acid") and the solvent used, if any.

Keep the container tightly sealed at all times, except when adding waste.[8][9]

Step 4: Storage Pending Disposal

Store the sealed and labeled waste container in your lab's designated Satellite Accumulation

Area.

Ensure incompatible wastes are segregated, using physical barriers or secondary

containment if necessary.[9][11]

Step 5: Arrange for Final Disposal

Do not dispose of melissic acid, or solutions containing it, down the sink or in the regular

trash.[4][10] This is strictly prohibited.

Once the container is full or you have reached the accumulation time limit (typically 12

months), contact your institution's EHS or hazardous waste management program to

schedule a pickup.[8]

Step 6: Disposal of Empty Containers

A container that held melissic acid is considered "empty" once all contents have been

removed by standard practice (e.g., scraping, pouring).[7]

Since melissic acid is not an acutely hazardous "P-list" chemical, triple-rinsing is not

federally required for the container to be considered empty.[7][9]

Before disposing of the empty container in the regular laboratory glass or plastic receptacle,

deface or remove all chemical labels.[9]

Experimental Workflow and Disposal Pathway
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The following diagram illustrates the decision-making process for the proper disposal of

melissic acid waste generated in a laboratory setting.

Caption: Workflow for the safe segregation and disposal of melissic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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